Cas no 1251606-79-7 (N-(2-methylphenyl)-2-{4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-ylsulfanyl}acetamide)

• Product Name: N-(2-methylphenyl)-2-{4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-ylsulfanyl}acetamide
• CAS No: 1251606-79-7
• MF: C₂₃H₂₀N₄OS
• MW: 400.496103286743
• CID: 6045361
• PubChem ID: 49668204
• Update Time: 2025-06-25

N-(2-methylphenyl)-2-{4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-2-{4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-ylsulfanyl}acetamide
• N-(2-methylphenyl)-2-[(2-pyridin-2-yl-3H-1,5-benzodiazepin-4-yl)sulfanyl]acetamide
• VU0626221-1
• AKOS016284320
• N-(2-methylphenyl)-2-{[4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-yl]sulfanyl}acetamide
• F3407-0728
• 2-((4-(pyridin-2-yl)-3H-benzo[b][1,4]diazepin-2-yl)thio)-N-(o-tolyl)acetamide
• 1251606-79-7

• Inchi： 1S/C23H20N4OS/c1-16-8-2-3-9-17(16)26-22(28)15-29-23-14-21(18-10-6-7-13-24-18)25-19-11-4-5-12-20(19)27-23/h2-13H,14-15H2,1H3,(H,26,28)
• InChI Key： IBZOCSQPJXTMQM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CSC1=NC2=CC=CC=C2N=C(C2=NC=CC=C2)C1

Computed Properties

• Exact Mass: 400.13578245g/mol
• Monoisotopic Mass: 400.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on N-(2-methylphenyl)-2-{4-(pyridin-2-yl)-3H-1,5-benzodiazepin-2-ylsulfanyl}acetamide

N-(2-Methylphenyl)-2-{4-(Pyridin-2-Yl)-3H-1,5-Benzodiazepin-2-Ylsulfanyl}Acetamide: A Comprehensive Overview

N-(2-Methylphenyl)-2-{4-(Pyridin-2-Yl)-3H-1,5-Benzodiazepin-2-Ylsulfanyl}Acetamide, also known by its CAS number 1251606-79-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a benzodiazepine ring system, a pyridine moiety, and an acetamide group. The combination of these structural elements contributes to its unique chemical properties and biological activity.

The benzodiazepine core of this compound is a key feature that has been extensively studied in recent years. Benzodiazepines are well-known for their role in drug design, particularly in the development of anxiolytics and anticonvulsants. The presence of a pyridine ring further enhances the compound's versatility, as pyridine moieties are often associated with improved pharmacokinetic properties and increased bioavailability. Recent studies have highlighted the potential of such fused-ring systems in targeting specific receptors and enzymes, making them valuable candidates for drug discovery.

One of the most intriguing aspects of N-(2-Methylphenyl)-2-{4-(Pyridin-2-Yl)-3H-1,5-Benzodiazepin-2-Ylsulfanyl}Acetamide is its sulfur-containing sulfanyl group. This functional group plays a critical role in modulating the compound's reactivity and stability. Sulfur-based compounds are increasingly being explored for their antioxidant properties and their ability to combat oxidative stress, which is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its potential binding affinity for various therapeutic targets, such as GABA receptors and kinase enzymes. The results suggest that this compound may exhibit promising activity in treating conditions like epilepsy and certain types of cancers.

In terms of synthesis, the preparation of N-(2-Methylphenyl)-2-{4-(Pyridin-2-Yl)-3H-1,5-Benzodiazepin-2-Ylsulfanyl}Acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of these reactions, leading to higher yields and better purity levels.

The application of this compound extends beyond pharmacology. Its unique structure makes it a valuable tool in materials science, particularly in the development of advanced materials with tailored electronic properties. Researchers are currently investigating its potential as a building block for constructing two-dimensional materials and nanomaterials with applications in electronics and energy storage.

In conclusion, N-(2-Methylphenyl)-2-{4-(Pyridin-2-Yl)-3H-1,5-Benzodiazepin-2-Ylsulfanyl}Acetamide (CAS No: 1251606-79-7) represents a fascinating example of how complex molecular architectures can lead to innovative solutions in science and medicine. With ongoing research uncovering new facets of its properties and applications, this compound continues to be a subject of interest for scientists across various disciplines.